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Compound of Interest

Compound Name: Citronellyl formate

Cat. No.: B3431934

An In-Depth Technical Guide to Citronellyl Formate: Chemical Properties, Structure, and
Applications

Introduction

Citronellyl formate (CAS No. 105-85-1) is a monoterpenoid and a carboxylic ester of
significant interest in the fields of fragrance, flavor, and synthetic chemistry.[1][2] As the formate
ester of citronellol, it possesses a distinct and powerful olfactory profile, characterized by fresh,
rosy, and fruity notes with green, leafy undertones.[3][4] This aromatic chemical is found
naturally in several essential oils, most notably geranium oil, where it can constitute up to 12%
of the oil's composition, as well as in the oils of plants like the Bourbon rose and Mexican
cypress.[5][6] Its unique scent profile and stability make it a valuable component in fine
fragrances, personal care products, and as a flavoring agent.[7][8] This guide provides a
comprehensive technical overview of its chemical structure, physicochemical properties,
synthesis, reactivity, and applications for researchers and industry professionals.

Chemical Structure and Stereochemistry

Citronellyl formate, systematically named 3,7-dimethyloct-6-en-1-yl formate, is a C11
isoprenoid.[1] The structure features a ten-carbon backbone derived from citronellol, with a
formate group ester-linked to the primary alcohol. An asymmetric carbon at the C3 position
results in the existence of stereoisomers, though the racemic mixture is most commonly used
in commercial applications.[5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd

Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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